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Compound of Interest

Compound Name: 4-lodo-3-nitrotoluene

Cat. No.: B1266650

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential safety and logistical information for the proper
disposal of 4-lodo-3-nitrotoluene, a compound utilized in various synthetic applications.

Key Physical and Chemical Properties

A thorough understanding of a substance's properties is the first step in safe handling and
disposal. The following table summarizes the key quantitative data for 4-lodo-3-nitrotoluene.

Property Value Citations
Molecular Formula C7HeINO2 [1]
Molecular Weight 263.03 g/mol [1][2]
Melting Point 53-56 °C (lit.) [2][3]
Flash Point 110 °C (230 °F) - closed cup [2]

CAS Number 5326-39-6 [2]

Hazard Identification and Safety Precautions

4-lodo-3-nitrotoluene is classified with the following hazards:
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e H315: Causes skin irritation.[1][2]

e H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[1][2]
The signal word for this chemical is "Warning".[2]

Personal Protective Equipment (PPE): When handling 4-lodo-3-nitrotoluene, it is crucial to
use appropriate personal protective equipment to prevent exposure. This includes:

» Eye/Face Protection: Safety glasses with side-shields or goggles.[4]
o Skin Protection: Compatible chemical-resistant gloves and a lab coat.[4]

» Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator
Is necessary if exposure limits are exceeded or if irritation is experienced, particularly when
dusts are generated.[4]

Proper Disposal Procedures

The disposal of 4-lodo-3-nitrotoluene must be conducted in accordance with local, state, and
federal regulations. Improper disposal can lead to environmental contamination and potential
legal ramifications. The primary recommendation is to dispose of the substance and its
container at an approved waste disposal plant.[4][5]

Experimental Protocol for Waste Handling and Disposal

While a specific chemical neutralization protocol is not provided in standard safety data sheets,
the following procedural steps outline the best practices for handling and preparing 4-lodo-3-
nitrotoluene for disposal:

o Waste Identification and Segregation:

o Clearly label a dedicated waste container for "4-lodo-3-nitrotoluene and contaminated
materials."
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o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

o Container Management:

o Use a chemically resistant, sealable container for waste collection.

o Keep the container tightly closed when not in use.[1][5]

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as oxidizing agents.[6]

e Spill Management:

[¢]

In the event of a spill, avoid generating dust.

[¢]

Carefully take up the spilled material with an inert absorbent material.

[e]

Collect the absorbed material and any contaminated surfaces (e.g., paper towels) into the
designated waste container.

[e]

Clean the affected area thoroughly.
e Disposal Request:
o Contact your institution's EHS office to schedule a pickup for hazardous waste.

o Provide them with an accurate description of the waste, including the chemical name and
guantity.

e Record Keeping:

o Maintain a log of the amount of 4-lodo-3-nitrotoluene waste generated and the date of
disposal.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 4-lodo-3-
nitrotoluene.
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Waste Preparation Handling & Emergencies
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:
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:
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Final Disposal

Contact Environmental
Health & Safety (EHS)

Arrange for Pickup by
Approved Waste Disposal Service

Maintain Disposal Records

Click to download full resolution via product page

Proper Disposal Workflow for 4-lodo-3-nitrotoluene

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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